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Compound of Interest

Compound Name: Chlorophyllin sodium copper salt

Cat. No.: B15542743

Essential Safety and Handling Guide for
Chlorophyllin Sodium Copper Salt

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Chlorophyllin sodium copper salt. Adherence to
these procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Classification

Chlorophyllin sodium copper salt is classified differently by various suppliers. It is prudent to
handle it as a potentially hazardous substance. Some safety data sheets (SDS) identify it as an
irritant to the skin, eyes, and respiratory system, and harmful if swallowed.[1] Other sources
classify it as a hazardous substance under OSHA 29 CFR 1910.1200.[2]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure safety.

Protection Type Equipment Specification Rationale

) Tightly fitting safety goggles or Protects against dust particles
Eye/Face Protection i i S
chemical safety goggles.[3][4] and potential eye irritation.[1]

Chemical-resistant gloves
(e.g., nitrile rubber) and
) ] protective clothing.[1][2] Some Prevents skin contact, which
Skin Protection ) Lo
sources recommend fire/flame can cause irritation.[1]
resistant and impervious

clothing.[3]

Required when dusts are
generated. Use a NIOSH-

approved N95 or P1 dust mask o ]
) Avoids inhalation of dust,
) ) for nuisance levels.[4] A full- ] ]
Respiratory Protection _ . which may cause respiratory
face respirator is S
] tract irritation.[1]
recommended if exposure

limits are exceeded or irritation

occurs.[3]

Operational Plan: Safe Handling Protocol

Follow this step-by-step guide for the safe handling of Chlorophyllin sodium copper salt from
receipt to storage.

o Preparation and Inspection:

o Before handling, ensure that a safety shower and eye wash station are readily accessible.

[4]

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust
inhalation.[1][2]
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o Inspect the container for any damage or leaks upon receipt.[2]

o Handling the Substance:

[e]

Don the appropriate PPE as specified in the table above.

o

Avoid all personal contact with the substance, including inhalation of dust.[2]

[¢]

When weighing or transferring the powder, do so carefully to avoid creating dust clouds.[2]

[4]

[¢]

Do not eat, drink, or smoke in the area where the chemical is handled.[1][2]
e Storage:
o Keep the container tightly sealed when not in use.[1][2]

o Store in a cool, dry, and well-ventilated area.[1][2] The recommended storage temperature
is between 2-8 °C (36-46 °F).

o Protect the substance from light.

o Store away from incompatible materials such as strong oxidizing agents.[2][5]
e Post-Handling:

o Wash hands thoroughly with soap and water after handling is complete.[2]

o Contaminated work clothes should be laundered separately before reuse.[2]

o Decontaminate all work surfaces and equipment after use.
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Workflow for Safe Handling of Chlorophyllin Sodium Copper Salt
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Caption: Workflow for the safe handling of Chlorophyllin sodium copper salt.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
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Exposure / Situation First Aid / Emergency Response

Move the individual to fresh air immediately.[1] If
) breathing is difficult, administer oxygen or
Inhalation e o )
perform artificial respiration.[2][5] Seek medical

attention.[2]

Immediately remove all contaminated clothing.
) [2] Flush the affected skin and hair with running
Skin Contact ) o
water and soap.[2] Seek medical attention if

irritation develops or persists.[2][5]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, ensuring to

Eye Contact separate the eyelids with fingers.[1][4] Remove
contact lenses if present and easy to do.[1] Call

a physician promptly.[1][4]

If the person is conscious, wash out their mouth
Ingestion with water.[1][4] Do NOT induce vomiting.[1]

Seek immediate medical attention.[1][2]

For small, dry spills, clean up immediately.[2]
] ) Use dry cleanup procedures to avoid generating
Minor Spill _ o _
dust.[2] Place the spilled material in a suitable,

labeled container for waste disposal.[2]

Evacuate the area and alert emergency

responders.[2] Control personal contact by
Major Spill wearing appropriate protective clothing and

equipment.[2] Prevent the spillage from entering

drains or water courses.[2]

Use a water spray, dry chemical, foam, or
Ei carbon dioxide extinguisher.[1][6] Firefighters
ire
should wear self-contained breathing apparatus

(SCBA) and full protective clothing.[1][7]

Disposal Plan
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Proper disposal of Chlorophyllin sodium copper salt and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect waste material and residues in a suitable, clearly labeled, and sealed container.[2]

e Segregation:

o Do not mix Chlorophyllin sodium copper salt waste with other chemical waste streams.

e Container Disposal:

o Handle uncleaned, empty containers in the same manner as the product itself. Do not cut,
drill, grind, or weld on or near the container.[2]

e Final Disposal:

o Dispose of the waste material through a licensed professional waste disposal service.

o All disposal methods must be in accordance with local, state, and federal regulations.[1]
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Disposal Plan for Chlorophyllin Sodium Copper Salt

1. Waste Collection

Place Waste in Labeled, Sealed Container

2. Segregation
Y

Keep Separate from Other Waste Streams

3. Empty Containers

Treat as Hazardous Waste

4. Final Disposal

Engage Licensed Disposal Service

Comply with All Regulations

Click to download full resolution via product page

Caption: Disposal plan for Chlorophyllin sodium copper salt waste.

Physicochemical and Safety Data
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Property Value

Chemical Formula Cs4H31CuN4sNasOe

Molecular Weight 724.15 g/mol

Appearance Dark green to blue/black powder.[8]
Storage Temperature 2-8 °C (36-46 °F).

Strong oxidizing agents, strong acids/alkalis.[1]

[2]

Incompatible Materials

Occupational Exposure Limit ACGIH TWA: 1 mg/m3 (as Copper).[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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